1-(2'-Methoxy-5'-fluorophenyl)pent-4-en-1-ol

• Molecular Formula: C12H15FO2
• Molecular Weight: 210.24 g/mol
• IUPAC Name: 1-(5-fluoro-2-methoxyphenyl)pent-4-en-1-ol
• InChI: InChI=1S/C12H15FO2/c1-3-4-5-11(14)10-8-9(13)6-7-12(10)15-2/h3,6-8,11,14H,1,4-5H2,2H3
• InChI Key: VKCDGHXUHCILFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C(CCC=C)O

Description

1-(2'-Methoxy-5'-fluorophenyl)pent-4-en-1-ol is a useful research compound. Its molecular formula is C12H15FO2 and its molecular weight is 210.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methoxy-5-fluorobenzaldehyde (3.0 g, 19.5 mmol) in THF (20 mL) at 0° C. was added a solution 1-butenylmagnesium bromide (0.5 M in THF, 45 mL, 22.5 mmol) dropwise for 15 min. Then the reaction mixture was poured to a solution of saturated ammonium chloride (80 mL) in a separatory funnel. The organic fraction was extracted with ethyl acetate (3×60 mL) and the combined organic layers were washed with brine (50 mL) and dried over sodium sulfate. The solvent then was removed in vacuo and crude product thus obtained was purified by flash column chromatography (10% EtOAc in hexane, Rf=0.11) to give the product as an oil (3.27 g, 93%).